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Introduction

Interleukin-18 (IL-18), originally known as interferon-gamma (IFN-y) inducing factor, is a pro-
inflammatory cytokine belonging to the IL-1 superfamily.[1] It is produced by various cells,
including macrophages, dendritic cells, keratinocytes, and epithelial cells.[1][2] IL-18 plays a
crucial role in regulating both innate and adaptive immune responses.[2] Synthesized as an
inactive 24 kDa precursor (pro-IL-18), it is cleaved by caspase-1 within the inflammasome into
its active, mature 18 kDa form.[1][3]

The biological activity of IL-18 is mediated through its receptor complex, consisting of IL-18Ra
and IL-18R[.[1][4] This binding initiates a signaling cascade that activates transcription factors
like NF-kB, leading to the production of other inflammatory mediators.[5][6] In conjunction with
IL-12, IL-18 is a potent inducer of IFN-y from T cells and natural killer (NK) cells, promoting T
helper 1 (Th1) type immune responses.[1][2]

Clinical Significance

Elevated levels of IL-18 are associated with a wide range of inflammatory and autoimmune
diseases.[2][7] It serves as a valuable biomarker for disease activity and diagnosis in
conditions such as:

e Adult-Onset Still's Disease (AOSD) and Systemic Juvenile Idiopathic Arthritis (sJIA):
Markedly high serum IL-18 levels are a key feature of these autoinflammatory disorders and
correlate with disease severity.[8][9]
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» Macrophage Activation Syndrome (MAS): A life-threatening complication of rheumatic
diseases, often characterized by extreme hyperinflammation and very high IL-18 levels.[8]

e Other Autoimmune Diseases: Increased IL-18 concentrations have been reported in
rheumatoid arthritis, systemic lupus erythematosus (SLE), inflammatory bowel disease, and
psoriasis.[2][8]

Monitoring IL-18 levels in serum can aid researchers and clinicians in diagnosing inflammatory
conditions, assessing disease activity, and evaluating therapeutic responses.[8][10]

Principle of the Assay

The most common method for quantifying IL-18 in serum is the sandwich Enzyme-Linked
Immunosorbent Assay (ELISA). This assay utilizes a pair of antibodies specific to IL-18. The
basic principle involves the following steps:

o A microplate is pre-coated with a capture antibody specific for human IL-18.

» Standards and patient serum samples are added to the wells, and any IL-18 present is
bound by the immobilized antibody.

» After washing, a biotin-conjugated detection antibody, also specific for IL-18, is added. This
antibody binds to a different epitope on the captured IL-18, forming a "sandwich".

e Unbound detection antibody is washed away, and Streptavidin conjugated to Horseradish
Peroxidase (HRP) is added, which binds to the biotin.

o Following another wash, a TMB (3,3,5,5-tetramethylbenzidine) substrate solution is added.
The HRP enzyme catalyzes the conversion of the substrate, resulting in a colored product.

e The reaction is terminated by adding a stop solution (e.g., sulfuric acid), and the intensity of
the color, which is proportional to the amount of IL-18 in the sample, is measured using a
microplate reader at 450 nm.[11][12]

IL-18 Signhaling Pathway
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IL-18 signaling cascade leading to gene transcription.
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Data Presentation

The following table summarizes representative serum IL-18 concentrations found in healthy

individuals and patients with specific inflammatory diseases. Levels can vary significantly

based on disease activity.

IL-18 Concentration

Groupl/Condition Reference
(pg/mL)
Healthy Controls Median: 368 9]
] N Significantly higher than
Rheumatoid Arthritis (RA) [10]
healthy controls
Systemic Lupus Significantly higher than [10]

Erythematosus (SLE)

healthy controls

Adult-Onset Still's Disease
(AOSD) - Active

Median: 16,327 (Range can
exceed 70,000)

[9]

Adult-Onset Still's Disease
(AOSD) - Remission

Median: 470

[9]

Systemic Juvenile Idiopathic
Arthritis (sJIA) - Active

Median: 21,512

[9]

Experimental Protocols

1. Reagents and Materials Required (Typical ELISA Kit Contents)

Streptavidin-HRP conjugate

IL-18 pre-coated 96-well microplate
Lyophilized recombinant human IL-18 standard

Biotin-conjugated anti-human IL-18 detection antibody

Standard/Sample Diluent (Assay Buffer)
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» Wash Buffer Concentrate (20x or 25x)

e TMB Substrate

e Stop Solution (e.g., 2N H2S04)[11]

o Plate sealers

e Precision pipettes and tips

o Graduated cylinders

o Microplate reader capable of measuring absorbance at 450 nm

2. Serum Sample Collection and Preparation

Proper sample handling is critical to ensure accurate results.

o Collection: Collect whole blood using a serum separator tube (SST).[13][14]

o Clotting: Allow the blood to clot for at least 30 minutes to 2 hours at room temperature, or
overnight at 4°C.[13][15]

o Centrifugation: Centrifuge the tubes at approximately 1,000 x g for 15-20 minutes.[11][14]

» Aliquoting: Immediately after centrifugation, carefully aspirate the serum and transfer it to
clean polypropylene tubes. Avoid disturbing the red blood cell layer.

e Storage:
o For immediate analysis (within 24 hours), store serum at 2-8°C.[11][16]

o For long-term storage, aliquot the serum to avoid repeated freeze-thaw cycles and store at
-20°C or -80°C.[13][14]

e Pre-Assay Preparation: Before use, bring frozen samples to room temperature slowly and
mix gently. If visible precipitates are present, clarify the sample by centrifugation prior to
analysis.[15][16]
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3. Assay Procedure (Sandwich ELISA)

Note: This is a generalized protocol. Always refer to the specific manual provided with your
ELISA Kit.

o Reagent Preparation: Bring all reagents and samples to room temperature before use.
Prepare working solutions of the Wash Buffer, standards, and other components as
instructed by the kit manual.[13][16]

» Standard Curve: Prepare a serial dilution of the IL-18 standard, typically ranging from a high
point (e.g., 2500 pg/mL) down to zero, to generate a standard curve.[11][13]

e Sample Addition: Add 100 pL of each standard and serum sample into the appropriate wells
of the pre-coated microplate.[17]

 Incubation: Cover the plate with a sealer and incubate for 90 minutes to 2.5 hours at room
temperature, or as specified by the manufacturer.[11][17]

e Washing: Aspirate the liquid from each well and wash the plate 3-4 times with 1x Wash
Buffer. Ensure complete removal of liquid after the final wash by inverting the plate and
blotting it on absorbent paper.[11]

o Detection Antibody: Add 100 pL of the biotin-conjugated detection antibody to each well.
Cover and incubate for 1 hour at room temperature.[17]

e Washing: Repeat the wash step as described in step 5.

o Streptavidin-HRP: Add 100 pL of the Streptavidin-HRP solution to each well. Cover and
incubate for 45 minutes at room temperature.[17]

o Washing: Repeat the wash step as described in step 5 (some protocols may require more
washes at this stage).[13]

e Substrate Addition: Add 100 pyL of TMB Substrate to each well. Incubate in the dark at room
temperature for 15-30 minutes, allowing color to develop.[13][17]
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e Stop Reaction: Add 50-100 pL of Stop Solution to each well. The color will change from blue
to yellow.[17]

» Read Plate: Immediately measure the optical density (OD) of each well at 450 nm using a
microplate reader.

o Data Analysis: Subtract the OD of the zero standard from all other readings. Plot the OD
values for the standards against their known concentrations to create a standard curve. Use
this curve to determine the IL-18 concentration in the patient samples.

Experimental Workflow Diagram
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Step-by-step workflow for serum IL-18 measurement by ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Interleukin 18 - Wikipedia [en.wikipedia.org]

2. Interleukin-18 cytokine in immunity, inflammation, and autoimmunity: Biological role in
induction, regulation, and treatment - PMC [pmc.ncbi.nlm.nih.gov]

3. Frontiers | Pathogenic roles and diagnostic utility of interleukin-18 in autoinflammatory
diseases [frontiersin.org]

4. abeomics.com [abeomics.com]

5. researchgate.net [researchgate.net]

6. A comprehensive pathway map of IL-18-mediated signalling - PMC [pmc.ncbi.nim.nih.gov]
7. droracle.ai [droracle.ai]

8. droracle.ai [droracle.ai]

9. Comparative study of Interleukin-18 (IL-18) serum levels in adult onset Still's disease
(AOSD) and systemic onset juvenile idiopathic arthritis (sJIA) and its use as a biomarker for
diagnosis and evaluation of disease activity - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

11. biogot.com [biogot.com]

12. protocols.io [protocols.io]

13. cosmobiousa.com [cosmobiousa.com]

14. cloud-clone.com [cloud-clone.com]

15. sunlongbiotech.com [sunlongbiotech.com]

16. documents.thermofisher.com [documents.thermofisher.com]
17. raybiotech.com [raybiotech.com]

To cite this document: BenchChem. [Application Notes: Measurement of Interleukin-18 (IL-
18) in Human Serum Samples]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1177370?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Interleukin_18
https://pmc.ncbi.nlm.nih.gov/articles/PMC9410767/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9410767/
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.951535/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.951535/full
https://www.abeomics.com/il-18-signaling
https://www.researchgate.net/figure/The-IL-18-signaling-pathway-IL-18-is-stored-intracellularly-as-biologically-inactive_fig1_349702073
https://pmc.ncbi.nlm.nih.gov/articles/PMC7272533/
https://www.droracle.ai/articles/32623/what-does-a-huge-jump-in-il-18-mean
https://www.droracle.ai/articles/68584/what-is-the-clinical-significance-of-elevated-interleukin-18-il-18-levels
https://pmc.ncbi.nlm.nih.gov/articles/PMC6394042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6394042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6394042/
https://www.researchgate.net/publication/228116743_IL-18_Serum_Level_in_Adult_Onset_Still's_Disease_A_Marker_of_Disease_Activity
http://www.biogot.com/pdf/CEK1215.pdf
https://www.protocols.io/view/elisa-for-quantification-of-il-18-in-human-serum-bj3hkqj6.pdf
https://www.cosmobiousa.com/content/document/cusabio/csb-e07450h_human-interleukin-18il-18-elisa-kit_manual.pdf
https://www.cloud-clone.com/manual/Mini-Samples-ELISA-Kit-for-Interleukin-18-(IL18)-MEA064Hu.pdf
https://www.sunlongbiotech.com/images/upload/File/PDFNEW/Sunlong%20Medical%E2%84%A2/EL0189Hu.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0016923_672_PigIL-18_ELISA_UG.pdf
https://www.raybiotech.com/human-il-18-elisa-elh-il18
https://www.benchchem.com/product/b1177370#measuring-il-18-levels-in-patient-serum-samples
https://www.benchchem.com/product/b1177370#measuring-il-18-levels-in-patient-serum-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1177370#measuring-il-18-levels-in-patient-serum-
samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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